Sodium dichromate

Specification

• Description: Sodium Dichromate is an orange to red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Sodium dichromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used to produce other chromium compounds, but is also used in drilling muds, in metal treatments, in wood preservatives, in the production of dyes and organic chemicals and as a corrosion inhibitor. Sodium dichromate primarily affects the respiratory system causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Sodium dichromate appears as a red or red-orange crystalline solid. May be strongly irritating to skin, eyes and mucous membranes. Used as a corrosion inhibitor, and in the manufacture of other chemicals.; Sodium dichromate is an inorganic sodium salt. It contains a dichromate(2-).
• CAS No.: 10588-01-9
• Molecular Formula: Na2Cr2O7; Na2Cr2O7.2H2O; Cr2Na2O7
• Molecular Weight: 261.97 g/mol
• IUPAC Name: disodium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• Standard InChI: InChI=1S/2Cr.2Na.7O/q;;2*+1;;;;;;2*-1
• Standard InChI Key: KIEOKOFEPABQKJ-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Na+].[Na+]
• Boiling Point: 400 °C (decomposes)
• Colorform: Light-brown to orange-red plates which are strongly hygroscopic; Monoclinic prisms; Red or red-orange crystalline solid; Red hydroscopic crystals
• Melting Point: 675 °F (USCG, 1999); 356.7 °C; 357 °C